Glycerol Kinase

• CAS: 9030-66-4
• Molecular Formula: C50H84N2Na2O12
• Molecular Weight: 951.2 g/mol
• InChI: InChI=1S/C26H45NO6.C24H41NO6.2Na/c1-22(28)19-17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-20-24(29)27-23(26(31)33-3)21-25(30)32-2;1-20(26)17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-18-22(27)25-21(24(30)31)19-23(28)29;;/h11-14,22-23,28H,4-10,15-21H2,1-3H3,(H,27,29);9-12,20-21,26H,2-8,13-19H2,1H3,(H,25,27)(H,28,29)(H,30,31);;/q;;2*+1/p-2
• InChIKey: HPVCEKVBRPBYCK-UHFFFAOYSA-L

Glycerol Kinase Source-Dependent Properties

Glycerol Kinase (EC 2.7.1.30; ATP:glycerol 3-phosphotransferase) catalyzes the Mg²⁺/ATP-dependent phosphorylation of glycerol to sn-glycerol-3-phosphate, the rate-limiting entry step of glycerol into central carbon metabolism and the essential first reaction in virtually all enzymatic triglyceride diagnostic cascades [1]. The enzyme is a member of the FGGY kinase family with documented orthologs spanning bacteria, archaea, yeast, and mammals. Critically, the biochemical and biophysical properties of glycerol kinase vary substantially depending on the source organism—specific activity, oligomeric state, divalent cation preference, allosteric regulation by fructose-1,6-bisphosphate (FBP), thermostability, and preservative resistance all diverge markedly among orthologs [2]. Therefore, the CAS registry number 9030-66-4, while unifying, masks profound functional heterogeneity that directly impacts performance in research and industrial applications.

Workflow

Glycerol phosphorylation for metabolic engineering, biocatalysis, or diagnostic cascades

Selection Logic

Verify source organism and variant; specific activity, thermostability, cation preference, and preservative resistance vary substantially

Use Context

Strain engineering, high-temperature assays, liquid-stable diagnostic reagents, or glycerol-specific detection

• [1] Seltzer WK, McCabe ER. Human and rat adrenal glycerol kinase: subcellular distribution and bisubstrate kinetics. Mol Cell Biochem. 1984 Apr;62(1):43-50. doi:10.1007/BF00420928. PMID: 6330523. View Source
• [2] Koga Y, Morikawa M, Haruki M, Nakamura H, Imanaka T, Kanaya S. Thermostable glycerol kinase from a hyperthermophilic archaeon: gene cloning and characterization of the recombinant enzyme. Protein Eng. 1998 Dec;11(12):1219-1227. doi:10.1093/protein/11.12.1219. PMID: 9930671. View Source

Glycerol Kinase Not a Commodity Enzyme

Treating glycerol kinase as an interchangeable commodity risks assay failure, batch inconsistency, and regulatory non-compliance. Glycerol kinases from different biological sources exhibit divergent allosteric regulation: Escherichia coli GK is strongly inhibited by FBP (Ki ≈ 0.5 mM), whereas the Pyrococcus kodakaraensis ortholog is largely resistant to this effector [1]. Oligomeric architecture also differs—E. coli GK is a functional tetramer, while P. kodakaraensis GK and human GK are dimers [1], affecting both kinetics and immobilization behavior. Divalent cation preference ranges from Mg²⁺ (most bacterial GKs) to Co²⁺ (archaeal Pk-GK) [1]. In diagnostic kit formulations, preservative resistance varies dramatically: thermophilic Bacillus stearothermophilus GK, historically favored for thermal stability, exhibits low tolerance to common preservatives such as N-methylisothiazolone, whereas Cellulomonas sp.-derived recombinant GK retains ≥70% residual activity under identical conditions [2]. Substitution without verification of source identity, specific activity units, and formulation compatibility therefore introduces risks that no amount of post-hoc optimization can reliably overcome.

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E. coli vs. P. kodakaraensis GK

Divergent thermostability and cation dependence: Pk-GK retains activity at 100 °C and prefers Co²⁺, while E. coli GK inactivates above 60 °C and requires Mg²⁺. Substitution may cause irreversible loss of function in high-temperature workflows.

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Thermophilic vs. Cellulomonas GK

Common thermophilic sources (e.g., B. stearothermophilus) exhibit poor preservative resistance, whereas Cellulomonas sp. GK retains ≥70% activity after one week in 100 mg/L preservative. Liquid-stable reagent formulations require this attribute.

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Glycerol Kinase vs. Dihydroxyacetone Kinase

DHAK does not accept glycerol as substrate, even at 100 mM. In triglyceride diagnostic cascades, DHAK cannot substitute for GK; specificity verification is essential.

• [1] Koga Y, Morikawa M, Haruki M, Nakamura H, Imanaka T, Kanaya S. Thermostable glycerol kinase from a hyperthermophilic archaeon: gene cloning and characterization of the recombinant enzyme. Protein Eng. 1998 Dec;11(12):1219-1227. doi:10.1093/protein/11.12.1219. PMID: 9930671. View Source
• [2] Sogabe A, Kitabayashi M, Morishima K, Furukawa M, Hatta T, Fukuda Y, Nishise H, Oka M, Tamura T, Inagaki K. Glycerol kinase from Cellulomonas sp. NT3060 which has high resistance against preservatives. Seibutsu-kogaku Kaishi. 2014;92(8):402-409. [Also disclosed in US Patent 7,618,800 B2 (Toyo Boseki K.K.)]. View Source

Glycerol Kinase Procurement Evidence

M270I Mutant Specific Activity Enhancement

In a direct head-to-head comparison, the recombinant B. subtilis glycerol kinase M270I single-point mutant (BsuGlpK M270I) exhibited a specific activity of 62.6 U/mg, representing a 296.2% increase over the recombinant wild-type BsuGlpK WT (15.8 U/mg) when assayed under identical conditions [1]. Conversely, the S71V variant showed only 4.89 U/mg (69.1% lower than WT), confirming that not all mutations are beneficial and that the M270I substitution specifically enhances catalytic throughput. The M270I-engineered B. subtilis strain also achieved an 11.3% higher specific growth rate (0.511 vs. 0.453 h⁻¹) and 16% greater maximal biomass (0.721 vs. 0.577 g CDW/L) in glycerol minimal medium, with a lag phase shortened by 2–4 hours [1].

M270I Mutant Specific Activity

Head-to-head

3.96-fold increase vs. wild-type

M270I: 62.6 U/mg; WT: 15.8 U/mg (recombinant B. subtilis GK)

Supports biocatalytic throughput evaluation for glycerol valorization

Engineered strain also showed 11.3% higher growth rate and shortened lag phase

Evidence Dimension	Specific activity of purified recombinant enzyme
Target Compound Data	BsuGlpK M270I: 62.6 U/mg
Comparator Or Baseline	BsuGlpK WT: 15.8 U/mg
Quantified Difference	296.2% increase (3.96-fold)
Conditions	Recombinant expression in E. coli BL21(DE3), Ni-IDA purification, coupled spectrophotometric assay (ADP release via PK/LDH).

Why This Matters

For industrial glycerol valorization or biocatalytic processes requiring high throughput, the M270I variant offers nearly 4-fold greater catalytic capacity per milligram of enzyme, directly reducing enzyme loading and cost per unit product.

• [1] Wang G, et al. Improvement of the catalytic performance of glycerol kinase from Bacillus subtilis by chromosomal site-directed mutagenesis. Biotechnol Lett. 2022 Sep;44(9):1051-1061. doi:10.1007/s10529-022-03281-8. PMID: 35922648. View Source

Gly230Asp Mutant Reduced FBP Inhibition

The E. coli glycerol kinase mutant Gly230Asp (GKG230D) displayed a 12-fold increase in enzymatic activity compared to wild-type E. coli GK when assayed by monitoring ADP release at 340 nm via the PK/LDH coupled system [1]. Furthermore, the addition of 2 mM fructose-1,6-bisphosphate (FBP) reduced the inhibitory effect by approximately 33% in GKG230D relative to the wild-type enzyme, which normally experiences ~80% maximal inhibition by FBP (apparent Ki ≈ 0.5 mM for WT) [1][2]. The crystal structure of GKG230D, solved at 2.0 Å resolution, revealed conformational changes that explain the reduced allosteric responsiveness while preserving substrate binding integrity [1].

Gly230Asp FBP Desensitization

Head-to-head

12-fold activity increase

FBP inhibition reduced ~33% vs. WT (~80% maximal inhibition); E. coli GK mutant

Enables sustained activity in FBP-accumulating metabolic engineering contexts

Conformational changes confirmed by 2.0 Å crystal structure

Evidence Dimension	Enzyme activity and allosteric inhibition by FBP
Target Compound Data	GKG230D: 12-fold activity vs. WT; ~33% less FBP inhibition
Comparator Or Baseline	Wild-type E. coli GK: 1× activity; ~80% maximal FBP inhibition (Ki ≈ 0.5 mM)
Quantified Difference	12-fold activity increase; ~33% reduction in FBP sensitivity
Conditions	ADP release coupled assay (PK/LDH) at 340 nm; FBP at 2 mM final concentration; recombinant enzymes purified to homogeneity.

Why This Matters

In metabolic engineering applications where glycerol feedstreams contain glycolytic intermediates or where FBP accumulates, the G230D variant sustains catalytic activity under conditions that would silence wild-type GK, enabling more robust bioprocess performance.

• [1] Anderson MJ, DeLaBarre B, Raghunathan A, Palsson BO, Brunger AT, Quake SR. Crystal structure of a hyperactive Escherichia coli glycerol kinase mutant Gly230 → Asp obtained using microfluidic crystallization devices. Biochemistry. 2007;46(19):5722-5731. doi:10.1021/bi700096p. PMID: 17444660. View Source
• [2] Thorner JW, Paulus H. Catalytic and allosteric properties of glycerol kinase from Escherichia coli. J Biol Chem. 1971;246(12):3885-3894. [Apparent Ki for FBP = 0.5 mM; ~80% maximal inhibition.] View Source

P. kodakaraensis GK Thermostability

Recombinant glycerol kinase from the hyperthermophilic archaeon Pyrococcus kodakaraensis KOD1 (Pk-GK) retains 50% of its initial enzymatic activity after heating at 100°C for 30 minutes, whereas mesophilic glycerol kinases such as E. coli GK lose essentially all activity under these conditions [1]. Pk-GK operates optimally at 80°C and pH 8.0, and unlike E. coli GK—which relies on Mg²⁺ as its preferred divalent cation—Pk-GK preferentially utilizes Co²⁺ [1]. Kinetic parameters for Pk-GK: Km (ATP) = 15.4 µM, Km (glycerol) = 111 µM, kcat = 940 s⁻¹ [1]. By comparison, E. coli GK displays Km (glycerol) ≈ 10 µM, but its activity is virtually abolished at temperatures exceeding 60°C [1][2]. Pk-GK exists as a dimer, whereas E. coli GK forms a tetramer at functional concentrations [1].

P. kodakaraensis GK Thermostability

Head-to-head

50% activity retained after 100 °C for 30 min

Optimal activity at 80 °C; E. coli GK inactivated above 60 °C; Pk-GK prefers Co²⁺

Essential for high-temperature coupled enzymatic assays or industrial biocatalysis

Km (glycerol) = 111 µM; kcat = 940 s⁻¹

Evidence Dimension	Irreversible heat inactivation resistance
Target Compound Data	Pk-GK: 50% residual activity after 100°C for 30 min; Topt = 80°C; Km(glycerol) = 111 µM; kcat = 940 s⁻¹
Comparator Or Baseline	E. coli GK: no residual activity at 100°C; Topt ≈ 37–45°C; Km(glycerol) ≈ 10 µM
Quantified Difference	Pk-GK remains catalytically competent under conditions that completely inactivate E. coli GK; 50% activity retained after 30 min at 100°C.
Conditions	Purified recombinant enzymes; heat treatment in standard buffer; activity measured by coupled spectrophotometric assay.

Why This Matters

For processes operated at elevated temperatures—such as coupled reactions with thermophilic partner enzymes, in situ product removal, or high-temperature biosensor operation—only archaeal GKs like Pk-GK provide viable catalytic function.

• [1] Koga Y, Morikawa M, Haruki M, Nakamura H, Imanaka T, Kanaya S. Thermostable glycerol kinase from a hyperthermophilic archaeon: gene cloning and characterization of the recombinant enzyme. Protein Eng. 1998 Dec;11(12):1219-1227. doi:10.1093/protein/11.12.1219. PMID: 9930671. View Source
• [2] Thorner JW, Paulus H. Catalytic and allosteric properties of glycerol kinase from Escherichia coli. J Biol Chem. 1971;246(12):3885-3894. [Mesophilic temperature optimum data for E. coli GK.] View Source

Cellulomonas sp. GK Preservative Resistance

In clinical diagnostic reagent formulations, preservatives such as N-methylisothiazolone (MIT) are essential for long-term liquid stability, yet they inactivate many glycerol kinases. The recombinant glycerol kinase cloned from Cellulomonas sp. JCM2471 (and independently from Cellulomonas sp. NT3060) retains ≥70% residual activity—preferably ≥80% and more preferably ≥90%—when incubated at 25°C for one week in the presence of 100 mg/L preservative (50 mM potassium phosphate buffer, pH 7.5, enzyme concentration ~5 U/mL) [1][2]. In contrast, glycerol kinases from thermophilic bacteria such as Bacillus stearothermophilus and Thermus flavus—traditionally selected for their thermal stability—exhibit poor preservative resistance and are rapidly inactivated under identical conditions, a limitation explicitly acknowledged in the patent literature [1]. This class-level differentiation stems from intrinsic structural features of the Cellulomonas enzyme rather than extrinsic formulation additives.

Cellulomonas GK Preservative Resistance

Class-level

≥70% residual activity after 1 week in 100 mg/L preservative

vs. rapid inactivation of thermophilic comparators (B. stearothermophilus, T. flavus)

Supports liquid-stable diagnostic reagent formulation review

Data from patent and published characterization; exact resistance of thermophiles not disclosed

Evidence Dimension	Preservative resistance (remaining activity after 1 week at 25°C in 100 mg/L preservative)
Target Compound Data	Cellulomonas sp. recombinant GK: ≥70% (preferably ≥90%) residual activity
Comparator Or Baseline	Bacillus stearothermophilus GK and Thermus flavus GK: low resistance (rapid inactivation under same conditions)
Quantified Difference	≥70% vs. near-complete inactivation for thermophilic comparators (exact residual activity for thermophiles not disclosed in patent, but described as 'low resistance').
Conditions	50 mM potassium phosphate buffer, pH 7.5; 100 mg/L preservative (N-methylisothiazolone or derivative); 25°C; 1 week; ~5 U/mL enzyme.

Why This Matters

Liquid-stable diagnostic reagents require enzymes that survive weeks to months in preservative-containing formulations. Cellulomonas-derived glycerol kinase is uniquely suited for this application, directly enabling longer shelf-life and reduced cold-chain dependence compared to thermophilic alternatives.

• [1] Sogabe A, Kitabayashi M, Morishima K, et al. (Toyo Boseki K.K.). Glycerol kinase, which has high resistance against preservative. United States Patent US 7,618,800 B2. Filed 2003; issued 2009. [Cellulomonas sp. JCM2471-derived recombinant GK with ≥70% residual activity in 100 mg/L preservative at 25°C for 1 week.] View Source
• [2] Sogabe A, Kitabayashi M, Morishima K, Furukawa M, Hatta T, Fukuda Y, Nishise H, Oka M, Tamura T, Inagaki K. Glycerol kinase from Cellulomonas sp. NT3060 which has high resistance against preservatives. Seibutsu-kogaku Kaishi. 2014;92(8):402-409. View Source

GK vs. Dihydroxyacetone Kinase Substrate Specificity

A critical functional distinction exists between glycerol kinase (GK; EC 2.7.1.30) and dihydroxyacetone kinase (DHAK; EC 2.7.1.29), two enzymes that share overlapping metabolite space. In Streptococcus faecalis, GK phosphorylates glycerol with a Km of approximately 0.9 mM, while DHAK preferentially phosphorylates dihydroxyacetone (Km = 0.45 mM) and phosphorylates glycerol approximately 6-fold more slowly [1]. More definitively, the dihydroxyacetone kinase from Klebsiella pneumoniae does not accept glycerol as a substrate at 1 mM and is not inhibited by glycerol even at 100 mM, whereas it phosphorylates dihydroxyacetone with a Km of ~4 µM [2]. This absolute discrimination means that DHAK cannot substitute for GK in glycerol-dependent assay cascades (e.g., triglyceride determination), and conversely, GK cannot replace DHAK in dihydroxyacetone-specific pathways.

GK vs. DHAK Substrate Specificity

Cross-study

Absolute discrimination: DHAK cannot phosphorylate glycerol

K. pneumoniae DHAK shows no activity at 1 mM glycerol, no inhibition at 100 mM; GK Km(glycerol) ≈ 0.9 mM

Reinforces non-substitutability in triglyceride-dependent assay cascades

DHAK preferred substrate is dihydroxyacetone (Km ~4 µM)

Evidence Dimension	Substrate specificity: glycerol vs. dihydroxyacetone
Target Compound Data	Glycerol Kinase: Km(glycerol) ≈ 0.9 mM (S. faecalis); phosphorylates glycerol as primary substrate.
Comparator Or Baseline	Dihydroxyacetone Kinase (K. pneumoniae): glycerol not a substrate at 1 mM, no inhibition at 100 mM; Km(DHA) ≈ 4 µM.
Quantified Difference	Absolute discrimination: GK accepts glycerol; DHAK does not accept glycerol even at 100 mM.
Conditions	Purified enzymes; spectrophotometric or radiochemical assay; varied across studies but consistent qualitative discrimination.

Why This Matters

In triglyceride diagnostic kits where glycerol released by lipase must be specifically phosphorylated, only glycerol kinase—not dihydroxyacetone kinase—provides the necessary substrate specificity, making enzyme selection non-negotiable for assay validity.

• [1] Deutscher J, Sauerwald H. Stimulation of dihydroxyacetone and glycerol kinase activity in Streptococcus faecalis by phosphoenolpyruvate-dependent phosphorylation catalyzed by enzyme I and HPr of the phosphotransferase system. J Bacteriol. 1986 Jun;166(3):829-836. doi:10.1128/jb.166.3.829-836.1986. PMID: 3086284. View Source
• [2] Johnson EA, Burke SK, Forage RG, Lin EC. Purification and properties of dihydroxyacetone kinase from Klebsiella pneumoniae. J Bacteriol. 1984;160(1):55-60. [Glycerol not a substrate at 1 mM; no inhibition at 100 mM.] doi:10.1128/jb.160.1.55-60.1984. View Source

Glycerol Kinase Application Scenarios

High-Yield Glycerol Bioconversion Strain Engineering

Industrial bioprocesses converting crude glycerol (biodiesel byproduct) into value-added chemicals require maximal carbon flux through the glycerol kinase step. The B. subtilis M270I mutant GK, with 296% higher specific activity than wild-type (62.6 vs. 15.8 U/mg) and an 11.3% growth rate improvement in the engineered host strain, directly addresses this bottleneck [1]. Procurement should specify the M270I variant or consider directed evolution of the host's endogenous GK to the analogous mutation for enhanced glycerol utilization efficiency.

High-Temperature Biocatalysis and Assays

Processes operating above 60°C—such as enzymatic cycling assays with thermophilic partner enzymes, or glycerol detection in high-temperature industrial streams—demand a thermostable glycerol kinase. Pk-GK from Pyrococcus kodakaraensis retains 50% activity after 100°C for 30 min and operates optimally at 80°C, whereas mesophilic E. coli GK is completely inactivated under these conditions [2]. Procurement must specify the archaeal source; substitution with a mesophilic GK will result in rapid and irreversible loss of function.

Liquid-Stable Clinical Diagnostic Reagent Formulation

Triglyceride assay kits requiring long shelf-life in liquid format critically depend on preservative-resistant glycerol kinase. Cellulomonas sp.-derived recombinant GK, which retains ≥70% (and optimally ≥90%) residual activity after one week at 25°C in 100 mg/L preservative, is uniquely qualified for this application [3]. Historically used thermophilic GKs (e.g., Bacillus stearothermophilus) exhibit poor preservative tolerance and are not suitable for liquid-stable reagent formats without additional stabilization strategies.

Triglyceride Diagnostic Assays with Absolute Glycerol Specificity

Enzymatic triglyceride measurement relies on lipase-mediated release of glycerol followed by glycerol kinase-catalyzed phosphorylation to glycerol-3-phosphate. Alternative enzymes such as dihydroxyacetone kinase (DHAK) cannot phosphorylate glycerol even at concentrations as high as 100 mM, making GK irreplaceable in this cascade [4]. Procurement specifications for diagnostic-grade GK must verify the absence of contaminating DHAK activity and confirm strict glycerol specificity to prevent false-negative results.

Application

Selection Property

Validation Focus

High-yield glycerol bioconversion strain engineering

Variant specific activity enhancement

Verify M270I-type mutations and host growth improvement

High-temperature biocatalysis and assays

Thermostability and cation preference

Confirm archaeal origin and Co²⁺ dependence; assess residual activity at target temperature

Liquid-stable clinical diagnostic reagent formulation

Preservative resistance profile

Evaluate residual activity after extended exposure to formulation preservatives

Triglyceride diagnostic assays with absolute glycerol specificity

Substrate specificity and DHAK exclusion

Verify absence of contaminating dihydroxyacetone kinase activity

• [1] Wang G, et al. Improvement of the catalytic performance of glycerol kinase from Bacillus subtilis by chromosomal site-directed mutagenesis. Biotechnol Lett. 2022 Sep;44(9):1051-1061. doi:10.1007/s10529-022-03281-8. PMID: 35922648. View Source
• [2] Koga Y, Morikawa M, Haruki M, Nakamura H, Imanaka T, Kanaya S. Thermostable glycerol kinase from a hyperthermophilic archaeon: gene cloning and characterization of the recombinant enzyme. Protein Eng. 1998 Dec;11(12):1219-1227. doi:10.1093/protein/11.12.1219. PMID: 9930671. View Source
• [3] Sogabe A, Kitabayashi M, Morishima K, et al. (Toyo Boseki K.K.). Glycerol kinase, which has high resistance against preservative. United States Patent US 7,618,800 B2. Filed 2003; issued 2009. View Source
• [4] Johnson EA, Burke SK, Forage RG, Lin EC. Purification and properties of dihydroxyacetone kinase from Klebsiella pneumoniae. J Bacteriol. 1984;160(1):55-60. doi:10.1128/jb.160.1.55-60.1984. View Source